Potassium 4-(4-hydroxy-3-nitrobenzenesulfonamido)benzoate

• IUPAC Name: potassium;4-[(4-hydroxy-3-nitrophenyl)sulfonylamino]benzoate
• InChI: InChI=1S/C13H10N2O7S.K/c16-12-6-5-10(7-11(12)15(19)20)23(21,22)14-9-3-1-8(2-4-9)13(17)18;/h1-7,14,16H,(H,17,18);/q;+1/p-1
• InChI Key: YHZDFTHNZMDQQH-UHFFFAOYSA-M
• Canonical SMILES: C1=CC(=CC=C1C(=O)[O-])NS(=O)(=O)C2=CC(=C(C=C2)O)[N+](=O)[O-].[K+]
• Molecular Formula: C13H9KN2O7S
• Molecular Weight: 376.38 g/mol

Description

Potassium 4-(4-hydroxy-3-nitrobenzenesulfonamido)benzoate is a compound that contains a benzoate group, a nitro group, a sulfonamide group, and a potassium ion.

Molecular Structure Analysis

The molecular structure of this compound would include a benzoic acid moiety, a sulfonamide group, a nitro group, and a potassium ion. The exact structure would depend on the positions of these groups on the benzene ring.

Chemical Reactions Analysis

The chemical reactions of this compound could involve the benzoate group, the nitro group, or the sulfonamide group. For example, the nitro group could be reduced to an amino group, or the sulfonamide could undergo hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the polar sulfonamide and nitro groups could increase its solubility in water.

Scientific Research Applications

Agriculture and Nano-Fertilizers

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Pharmaceutical Testing

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Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It could potentially interact with biological systems through the sulfonamide group, which is a common feature of some antibiotics.

Future Directions

The future research directions for this compound could include studying its potential biological activity, given the presence of the sulfonamide group. It could also be interesting to study its chemical reactivity in more detail.